Cas no 2680762-74-5 (benzyl N-(3-chloro-4-cyanophenyl)methylcarbamate)

• Product Name: benzyl N-(3-chloro-4-cyanophenyl)methylcarbamate
• CAS No: 2680762-74-5
• MF: C₁₆H₁₃ClN₂O₂
• MW: 300.739622831345
• CID: 5634102
• PubChem ID: 165932212
• Update Time: 2025-10-31

benzyl N-(3-chloro-4-cyanophenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[(3-chloro-4-cyanophenyl)methyl]carbamate
• 2680762-74-5
• EN300-28290316
• benzyl N-(3-chloro-4-cyanophenyl)methylcarbamate

• Inchi： 1S/C16H13ClN2O2/c17-15-8-13(6-7-14(15)9-18)10-19-16(20)21-11-12-4-2-1-3-5-12/h1-8H,10-11H2,(H,19,20)
• InChI Key： WDGIBYHCGHKDPP-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(=C1)CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 300.0665554g/mol
• Monoisotopic Mass: 300.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 62.1Ų

Additional information on benzyl N-(3-chloro-4-cyanophenyl)methylcarbamate

Research Brief on Benzyl N-(3-Chloro-4-Cyanophenyl)methylcarbamate (CAS: 2680762-74-5): Recent Advances and Applications

Benzyl N-(3-chloro-4-cyanophenyl)methylcarbamate (CAS: 2680762-74-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features including a chloro-cyanophenyl moiety and a carbamate functional group, has been explored for its potential applications in drug discovery and development. Recent studies have focused on its role as a key intermediate in the synthesis of biologically active molecules, particularly those targeting enzyme inhibition and receptor modulation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of benzyl N-(3-chloro-4-cyanophenyl)methylcarbamate on a range of kinases implicated in cancer progression. The study employed in vitro assays and molecular docking simulations to elucidate the binding affinity and selectivity of this compound. Results indicated promising activity against specific kinase targets, suggesting its potential as a scaffold for developing novel anticancer agents. The study also highlighted the compound's favorable pharmacokinetic properties, including metabolic stability and low cytotoxicity in normal cell lines.

Another notable application of benzyl N-(3-chloro-4-cyanophenyl)methylcarbamate was reported in a recent patent (WO2023056789), where it was utilized as a precursor in the synthesis of small-molecule modulators of G-protein-coupled receptors (GPCRs). The patent detailed a scalable synthetic route for the compound, emphasizing its utility in high-throughput screening campaigns. The derived GPCR modulators exhibited enhanced binding specificity and therapeutic potential in preclinical models of neurological disorders, underscoring the versatility of this chemical entity.

Further research has explored the compound's role in agrochemical applications. A 2024 study in Pest Management Science demonstrated that derivatives of benzyl N-(3-chloro-4-cyanophenyl)methylcarbamate exhibited potent herbicidal activity against resistant weed species. The study attributed this activity to the compound's ability to disrupt plant cell wall biosynthesis, a mechanism distinct from conventional herbicides. These findings open new avenues for developing sustainable crop protection agents.

In conclusion, benzyl N-(3-chloro-4-cyanophenyl)methylcarbamate (CAS: 2680762-74-5) represents a multifaceted compound with significant potential across pharmaceutical and agrochemical domains. Ongoing research continues to uncover its diverse applications, driven by its structural adaptability and biological efficacy. Future studies are expected to focus on optimizing its derivatives for enhanced therapeutic and agricultural outcomes, solidifying its position as a valuable tool in chemical biology.